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Application Note and Protocols for Researchers

Introduction
PY-60 is a small molecule activator of the Yes-associated protein (YAP), a key transcriptional

coactivator involved in cell proliferation and tissue regeneration.[1] By targeting and inhibiting

Annexin A2 (ANXA2), PY-60 promotes the nuclear translocation of YAP, leading to the

activation of a pro-proliferative transcriptional program in keratinocytes and dermal fibroblasts.

[1][2] This activity makes PY-60 a promising therapeutic agent for accelerating the repair of

cutaneous wounds.[1] This document provides detailed application notes and protocols for

utilizing PY-60 in in vitro wound healing assays.

Mechanism of Action
PY-60's mechanism of action centers on the modulation of the Hippo signaling pathway. Under

normal conditions, ANXA2, a scaffolding protein, sequesters YAP at the plasma membrane,

leading to its phosphorylation and subsequent inactivation.[1][2] PY-60 directly binds to ANXA2,

disrupting this interaction and preventing YAP's sequestration.[1][2] This allows YAP to

translocate to the nucleus, where it complexes with TEAD transcription factors to initiate the

expression of genes that drive cell proliferation and migration, essential processes in wound

healing.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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